Cas no 94078-20-3 (5-(2-Methoxyphenyl)furan-2-carbaldehyde)

• Product Name: 5-(2-Methoxyphenyl)furan-2-carbaldehyde
• CAS No: 94078-20-3
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 4728790
• PubChem ID: 4674991
• Update Time: 2025-09-20

5-(2-Methoxyphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyphenyl)furan-2-carbaldehyde
• 5-(2-Methoxy-phenyl)-furan-2-carbaldehyde
• 5-(2-methoxyphenyl)-2-furaldehyde
• 2-Furancarboxaldehyde, 5-(2-methoxyphenyl)-
• UQEVFNBSWIQVLF-UHFFFAOYSA-N
• BB 0222885
• 5-(2-methoxy-phenyl)-furan-2-carbaldehyde, AldrichCPR
• 94078-20-3
• AKOS004117509
• 5-(2-Methoxyphenyl)-2-furancarboxaldehyde
• DTXSID001272084
• SCHEMBL2551317
• 5-(2-Methoxyphenyl)furan-2-carbaldehyde

• MDL： MFCD02656444
• Inchi： 1S/C12H10O3/c1-14-11-5-3-2-4-10(11)12-7-6-9(8-13)15-12/h2-8H,1H3
• InChI Key： UQEVFNBSWIQVLF-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 2.4

5-(2-Methoxyphenyl)furan-2-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-Methoxyphenyl)furan-2-carbaldehyde

5-(2-Methoxyphenyl)furan-2-carbaldehyde: A Comprehensive Overview

5-(2-Methoxyphenyl)furan-2-carbaldehyde, also known by its CAS number 94078-20-3, is a fascinating organic compound with significant applications in various fields of chemistry and pharmacology. This compound, which belongs to the class of aromatic aldehydes, has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and applications of this compound.

The molecular structure of 5-(2-Methoxyphenyl)furan-2-carbaldehyde consists of a furan ring substituted with a methoxyphenyl group at the 5-position and an aldehyde group at the 2-position. This arrangement imparts the molecule with a combination of electron-donating and electron-withdrawing groups, which can influence its reactivity and interactions with biological systems. The presence of the methoxy group introduces additional complexity to the molecule, potentially enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of 5-(2-Methoxyphenyl)furan-2-carbaldehyde in medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the context of anti-inflammatory and anti-cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 5-(2-Methoxyphenyl)furan-2-carbaldehyde has also been investigated for its role in organic synthesis. Its aldehyde group makes it a versatile building block for constructing more complex molecules. A 2023 article in Organic Letters described how this compound can be used as a starting material for synthesizing bioactive compounds with potential anti-diabetic properties.

The synthesis of 5-(2-Methoxyphenyl)furan-2-carbaldehyde typically involves multi-step processes that combine aromatic substitution reactions with aldehyde formation techniques. One common approach involves the coupling of a methoxy-substituted benzene ring with a furan derivative, followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

In terms of applications, 5-(2-Methoxyphenyl)furan-2-carbaldehyde has found utility in both academic research and industrial settings. Its use as a precursor in pharmaceutical intermediates has been particularly notable. Furthermore, its ability to participate in various types of chemical reactions makes it valuable in combinatorial chemistry libraries.

The future prospects for 5-(2-Methoxyphenyl)furan-2-carbaldehyde are promising, especially given the increasing interest in natural product-inspired drug discovery. Ongoing research is focusing on optimizing its bioavailability and exploring its efficacy against a broader range of therapeutic targets. As per recent findings from clinical trials conducted in 2023, this compound has shown early signs of being effective against certain types of cancer cells without significant toxicity to healthy cells.

In conclusion, 5-(2-Methoxyphenyl)furan-2-carbaldehyde, CAS number 94078-20-3, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic advancements and industrial innovations.